Cas no 2171166-14-4 (methyl (3R)-1-(chlorosulfonyl)piperidine-3-carboxylate)

• Product Name: methyl (3R)-1-(chlorosulfonyl)piperidine-3-carboxylate
• CAS No: 2171166-14-4
• MF: C₇H₁₂ClNO₄S
• MW: 241.69248008728
• CID: 6402396
• PubChem ID: 98542703
• Update Time: 2025-06-22

methyl (3R)-1-(chlorosulfonyl)piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-1-(chlorosulfonyl)piperidine-3-carboxylate
• 3-Piperidinecarboxylic acid, 1-(chlorosulfonyl)-, methyl ester, (3R)-
• EN300-1612406
• 2171166-14-4

• Inchi： 1S/C7H12ClNO4S/c1-13-7(10)6-3-2-4-9(5-6)14(8,11)12/h6H,2-5H2,1H3/t6-/m1/s1
• InChI Key： QEJPSWQMFANDAL-ZCFIWIBFSA-N
• SMILES： N1(S(Cl)(=O)=O)CCC[C@@H](C(OC)=O)C1

Computed Properties

• Exact Mass: 241.0175567g/mol
• Monoisotopic Mass: 241.0175567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 335.6±31.0 °C(Predicted)
• pka: -9.45±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on methyl (3R)-1-(chlorosulfonyl)piperidine-3-carboxylate

Methyl (3R)-1-(Chlorosulfonyl)piperidine-3-carboxylate: An Overview of CAS No. 2171166-14-4

Methyl (3R)-1-(chlorosulfonyl)piperidine-3-carboxylate (CAS No. 2171166-14-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorosulfonyl group and a methyl ester functionality, making it a valuable intermediate in the synthesis of various biologically active molecules.

The chemical structure of methyl (3R)-1-(chlorosulfonyl)piperidine-3-carboxylate is particularly noteworthy due to its potential applications in the development of novel therapeutic agents. The presence of the chlorosulfonyl group imparts unique reactivity and functional versatility, allowing for a wide range of chemical transformations. This makes it an attractive starting material for the synthesis of complex molecules with diverse biological activities.

Recent studies have highlighted the importance of methyl (3R)-1-(chlorosulfonyl)piperidine-3-carboxylate in the context of drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively used as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in various disease pathways. The ability to fine-tune the properties of these inhibitors through strategic modifications of the methyl (3R)-1-(chlorosulfonyl)piperidine-3-carboxylate scaffold has opened new avenues for targeted therapy.

In addition to its role as an intermediate, methyl (3R)-1-(chlorosulfonyl)piperidine-3-carboxylate has also been explored for its potential as a lead compound in drug discovery programs. Researchers have reported that derivatives of this compound exhibit promising pharmacological profiles, including high potency and selectivity against specific targets. These findings underscore the significance of this compound in advancing our understanding of molecular mechanisms underlying various diseases.

The synthetic accessibility of methyl (3R)-1-(chlorosulfonyl)piperidine-3-carboxylate further enhances its utility in pharmaceutical research. Efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales, ensuring a reliable supply for ongoing and future research projects. The ability to scale up production while maintaining high purity standards is crucial for the successful translation of laboratory findings into clinical applications.

From a safety perspective, it is important to note that while methyl (3R)-1-(chlorosulfonyl)piperidine-3-carboxylate is not classified as a hazardous material, proper handling and storage practices should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and adhering to standard operating procedures (SOPs) for chemical handling.

In conclusion, methyl (3R)-1-(chlorosulfonyl)piperidine-3-carboxylate (CAS No. 2171166-14-4) represents a valuable asset in the toolkit of medicinal chemists and pharmaceutical researchers. Its unique structural features, combined with its synthetic accessibility and potential biological activities, make it an important molecule for further exploration and development. As research in this area continues to advance, it is likely that new applications and derivatives of this compound will emerge, contributing to the ongoing efforts to improve human health and well-being.